6-alpha-D-Glucopyranosyl maltotriose
Description
6-Alpha-D-Glucopyranosyl Maltotriose is a type of carbohydrate that falls under the category of oligosaccharides and polysaccharides . It has a molecular formula of C24 H42 O21 and a molecular weight of 666.58 .
Molecular Structure Analysis
The molecular structure of 6-alpha-D-Glucopyranosyl maltotriose is represented by the formula C24 H42 O21 . There is also a stable isotope labelled version of this compound with a molecular formula of C1813C6H42O21 and a molecular weight of 672.53 .Scientific Research Applications
Biomarker for Glycogen Storage Diseases
The tetrasaccharide 6-α-D-Glucopyranosyl-maltotriose (Glc 4) has been identified as a potential biomarker for glycogen storage diseases (GSD). The urinary excretion of Glc 4 is increased in various clinical conditions associated with increased turnover or storage of glycogen .
Diagnostic Tool for Pompe Disease
The Glc 4 has been used as a diagnostic tool for Pompe disease (GSD type II). The mean Glc 4 concentrations per age group in untreated patients with Pompe disease were significantly higher, ranging from 39.4 to 10.3 mmol/mol creatinine .
Indicator for Other Glycogen Storage Diseases
Apart from Pompe disease, the Glc 4 has also been found to be increased in GSD-III (8 of 9), GSD-IV (2 of 3) and GSD-IX (6 of 10) patients .
Research Tool in Proteomics
6-α-D-Glucopyranosyl maltotriose-13C6 is used as a biochemical for proteomics research .
Reference Material for Data Analysis
6-α-D-Glucopyranosyl Maltotriose is used as a certified reference material for highly accurate and reliable data analysis .
Enzymatic Synthesis of Glycosyl Compounds
6-α-D-Glucopyranosyl Maltotriose can be used in the enzymatic synthesis of glycosyl compounds .
properties
IUPAC Name |
(2S,3S,5S)-2-[[(3S,5S,6R)-6-[(3S,5S,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(3S,5S,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H42O21/c25-1-5-9(28)11(30)16(35)22(41-5)39-4-8-10(29)12(31)17(36)23(43-8)45-20-7(3-27)42-24(18(37)14(20)33)44-19-6(2-26)40-21(38)15(34)13(19)32/h5-38H,1-4H2/t5?,6?,7?,8?,9-,10-,11?,12?,13?,14?,15+,16+,17+,18+,19-,20-,21-,22+,23-,24-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPBCRLIOSBQLHS-ISMMZKDSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)O)CO)CO)O)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C1[C@H](C([C@@H]([C@H](O1)OCC2[C@H](C([C@@H]([C@H](O2)O[C@@H]3C(O[C@@H]([C@H](C3O)O)O[C@@H]4C(O[C@H]([C@H](C4O)O)O)CO)CO)O)O)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H42O21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90676152 |
Source
|
| Record name | alpha-D-threo-Hexopyranosyl-(1->6)-alpha-D-threo-hexopyranosyl-(1->4)-alpha-D-threo-hexopyranosyl-(1->4)-beta-D-threo-hexopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90676152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
666.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-|A-D-Glucopyranosyl Maltotriose | |
CAS RN |
34336-93-1 |
Source
|
| Record name | alpha-D-threo-Hexopyranosyl-(1->6)-alpha-D-threo-hexopyranosyl-(1->4)-alpha-D-threo-hexopyranosyl-(1->4)-beta-D-threo-hexopyranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90676152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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